![molecular formula C14H14N2O2 B6386870 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% CAS No. 1261973-18-5](/img/structure/B6386870.png)
2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95%
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Overview
Description
2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% (2-APN) is an organic compound commonly used in scientific research and lab experiments. It is a derivative of nicotinic acid, a naturally occurring compound found in many food sources. 2-APN is a chiral compound, meaning it has two different forms that are mirror images of each other. It is used in a variety of scientific applications, including biochemical and physiological research, drug development, and chemical synthesis.
Scientific Research Applications
2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% is widely used in scientific research and lab experiments. It is used as a substrate for enzyme-catalyzed reactions and as a reagent for chemical synthesis. It can also be used to study the structure and function of proteins and other biological molecules. In addition, 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% has been used to study the mechanism of action of drugs and to identify potential drug targets.
Mechanism of Action
The exact mechanism of action of 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% is not fully understood. However, it is believed to interact with proteins and other biological molecules in a variety of ways. For example, it has been suggested that 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% may bind to specific sites on proteins, altering their structure and function. In addition, 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% may also interact with other molecules, such as nucleic acids, to affect their activity.
Biochemical and Physiological Effects
2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% has been shown to increase the levels of certain proteins, such as the enzyme glutathione reductase, which plays a role in the body’s antioxidant defense system.
Advantages and Limitations for Lab Experiments
2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% has many advantages for use in lab experiments. It is a relatively inexpensive and widely available compound, and it is relatively easy to synthesize in high purity. In addition, 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% is a chiral compound, meaning it can be used to study the effects of chirality on biochemical and physiological processes. However, there are some limitations to using 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% in lab experiments. For example, it can be toxic in high concentrations and it is not soluble in water, so it must be dissolved in an organic solvent before use.
Future Directions
There are many potential future directions for research on 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95%. These include further studies on its mechanism of action, its effects on proteins and other biological molecules, and its potential applications in drug development. In addition, further research is needed to better understand the effects of chirality on biochemical and physiological processes. Finally, further studies are needed to investigate the potential toxicity of 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% in humans and other organisms.
Synthesis Methods
2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. The most commonly used method is chemical synthesis, which involves the reaction of 2,5-dimethylphenylacetic acid with ammonia in the presence of a base catalyst. This reaction produces 2-Amino-5-(2,5-dimethylphenyl)nicotinic acid, 95% in 95% purity.
properties
IUPAC Name |
2-amino-5-(2,5-dimethylphenyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-8-3-4-9(2)11(5-8)10-6-12(14(17)18)13(15)16-7-10/h3-7H,1-2H3,(H2,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYMVKJWMEHJWSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CC(=C(N=C2)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20687054 |
Source
|
Record name | 2-Amino-5-(2,5-dimethylphenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20687054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-18-5 |
Source
|
Record name | 2-Amino-5-(2,5-dimethylphenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20687054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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